Cas no 1520970-69-7 (3-Bromo-5-(pyrrolidin-3-yl)phenol)

• Product Name: 3-Bromo-5-(pyrrolidin-3-yl)phenol
• CAS No: 1520970-69-7
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6428769
• PubChem ID: 83719499
• Update Time: 2025-10-21

3-Bromo-5-(pyrrolidin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-8319796
• 3-bromo-5-(pyrrolidin-3-yl)phenol
• 1520970-69-7
• 3-Bromo-5-(pyrrolidin-3-yl)phenol

• Inchi： 1S/C10H12BrNO/c11-9-3-8(4-10(13)5-9)7-1-2-12-6-7/h3-5,7,12-13H,1-2,6H2
• InChI Key： VAJSLOUPAULHAV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1CNCC1)O

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-Bromo-5-(pyrrolidin-3-yl)phenol

3-Bromo-5-(pyrrolidin-3-yl)phenol

3-Bromo-5-(pyrrolidin-3-yl)phenol (CAS No. 1520970-69-7) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a phenol ring substituted with a bromine atom at the 3-position and a pyrrolidin-3-yl group at the 5-position, making it a versatile scaffold for further chemical modifications.

The synthesis of 3-Bromo-5-(pyrrolidin-3-yl)phenol involves a series of well-established organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising aspects of 3-Bromo-5-(pyrrolidin-3-yl)phenol is its pharmacological activity. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated that 3-Bromo-5-(pyrrolidin-3-yl)phenol significantly inhibits the production of reactive oxygen species (ROS), which are implicated in various chronic diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, 3-Bromo-5-(pyrrolidin-3-yl)phenol has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a building block for metallopolymers and catalytic materials. A team of researchers from the University of Cambridge reported that incorporating 3-Bromo-5-(pyrrolidin-3-yl)phenol into polymer frameworks enhances their mechanical strength and thermal stability, opening new avenues for high-performance materials.

The structural versatility of 3-Bromo-5-(pyrrolidin-3-yl)phenol also makes it an ideal substrate for further functionalization. By modifying the pyrrolidine ring or the bromine substituent, chemists can tailor the compound's properties for specific applications. For example, replacing the bromine atom with other halogens or functional groups could lead to derivatives with enhanced bioavailability or selectivity.

From an environmental perspective, the synthesis and application of 3-Bromo-5-(pyrrolidin-3-yli phenol) align with sustainable chemistry principles. Green chemistry initiatives have focused on minimizing waste and reducing energy consumption during its production. Innovations such as solvent-free reactions and recyclable catalysts have significantly improved the eco-friendliness of this compound's manufacturing process.

In conclusion, 3-Bromo 5 (pyrrolidin 3 yl) phenol (CAS No. 1520970 69 7) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with cutting-edge synthetic methods and promising biological activities, positions it as a valuable asset in both academic research and industrial development.